Cas no 1195179-28-2 (2-(5-Bromothiophen-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(5-Bromothiophen-2-yl)-2-methylpropanoic acid
• CAS No: 1195179-28-2
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 2121353
• PubChem ID: 67053043
• Update Time: 2023-08-04

2-(5-Bromothiophen-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)-2-methylpropanoic acid
• AFSHEJWHZJTJOH-UHFFFAOYSA-N
• 2-(5-Bromothiophen-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C8H9BrO2S/c1-8(2,7(10)11)5-3-4-6(9)12-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： AFSHEJWHZJTJOH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)(C)C)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 65.5